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Compound of Interest

Compound Name: Xanthine oxidase-IN-11

Cat. No.: B11996156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Xanthine oxidase (XO) is a key enzyme in purine metabolism, catalyzing the oxidation of

hypoxanthine to xanthine and subsequently to uric acid.[1] Elevated XO activity is implicated in

hyperuricemia and related conditions such as gout. Xanthine oxidase-IN-11, an analog of

XO8, is a potent inhibitor of this enzyme and serves as a valuable tool for studying the

biological roles of xanthine oxidase and for the discovery of novel therapeutics targeting

hyperuricemia and other related disorders.[2][3]

These application notes provide detailed protocols for the use of Xanthine oxidase-IN-11 in

cell culture, including methods for assessing its effects on intracellular uric acid levels, reactive

oxygen species (ROS) production, and overall cell viability.

Physicochemical Properties and Stock Solution
Preparation
A summary of the key physicochemical properties of Xanthine oxidase-IN-11 is provided in the

table below.
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Property Value Reference

Molecular Formula C₁₀H₈N₂OS [3]

Molecular Weight 204.25 g/mol [3]

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage
Store at -20°C for long-term

stability

Preparation of Stock Solutions:

To prepare a stock solution, dissolve Xanthine oxidase-IN-11 in sterile DMSO. For example, to

prepare a 10 mM stock solution, dissolve 2.04 mg of the compound in 1 mL of DMSO. Vortex

thoroughly to ensure complete dissolution. Store the stock solution in aliquots at -20°C to avoid

repeated freeze-thaw cycles. When preparing working solutions, dilute the DMSO stock

solution in the appropriate cell culture medium to the desired final concentration. It is crucial to

ensure that the final concentration of DMSO in the cell culture medium is kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Signaling Pathway of Xanthine Oxidase
The following diagram illustrates the role of xanthine oxidase in the purine catabolism pathway

and the mechanism of action for inhibitors like Xanthine oxidase-IN-11.
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Cell Culture and Treatment

Sample Preparation and Analysis

Seed HK-2 cells in a 96-well plate Incubate for 24 hours Treat with Xanthine oxidase-IN-11 Add hypoxanthine to induce uric acid production Incubate for a defined period (e.g., 24 hours) Collect cell supernatant and lyse cells

Measure total protein concentration

Quantify uric acid levels using a kit

Normalize uric acid levels to protein concentration
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Start

Treat cells with Xanthine oxidase-IN-11

Induce ROS production (optional)

Load cells with DCFDA

Incubate in the dark

Measure fluorescence

Analyze data

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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